Cas no 53590-50-4 (5-Bromo-1H-indole-2-carbaldehyde)

• Product Name: 5-Bromo-1H-indole-2-carbaldehyde
• CAS No: 53590-50-4
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD06738773
• CID: 854928
• PubChem ID: 13522462
• Update Time: 2025-04-19

5-Bromo-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-indole-2-carbaldehyde
• 1H-indole-2-carboxaldehyde,5-bromo-
• J-516801
• CS-B1690
• Z1203159747
• AB01332684-02
• MFCD06738773
• 53590-50-4
• SCHEMBL4273824
• DTXSID70542866
• EN300-1216590
• 1H-Indole-2-carboxaldehyde, 5-bromo-
• 5-BROMOINDOLE-2-CARBOXALDEHYDE
• NCGC00341256-01
• AKOS005073262
• 5-bromo-1H-indole-2-carbaldehyde, AldrichCPR
• DB-071710
• ALBB-005107
• STK501581
• CFABANPJKXPUFN-UHFFFAOYSA-N
• AB27864
• F1907-9473
• LA-0923

• MDL： MFCD06738773
• Inchi： 1S/C9H6BrNO/c10-7-1-2-9-6(3-7)4-8(5-12)11-9/h1-5,11H
• InChI Key： CFABANPJKXPUFN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C=O)N2

Computed Properties

• Exact Mass: 222.96300
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86000
• LogP: 2.74290

5-Bromo-1H-indole-2-carbaldehyde Security Information

• Hazard Category Code： 36-20/21/22
• Safety Instruction： 26-36/37-7/47
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles